Cas no 2580188-88-9 (1-(trifluoromethyl)cyclohexylmethanesulfonamide)

1-(Trifluoromethyl)cyclohexylmethanesulfonamide is a specialized sulfonamide derivative featuring a trifluoromethyl-substituted cyclohexyl moiety. This compound is of interest in medicinal and agrochemical research due to its unique structural properties, which may enhance metabolic stability and bioavailability. The trifluoromethyl group contributes to increased lipophilicity and electron-withdrawing effects, potentially improving binding affinity in target interactions. The cyclohexyl framework provides conformational rigidity, which can be advantageous in the design of selective inhibitors or modulators. This sulfonamide is particularly valuable in the development of novel pharmaceuticals and crop protection agents, where its chemical stability and functional group compatibility offer synthetic versatility.
1-(trifluoromethyl)cyclohexylmethanesulfonamide structure
2580188-88-9 structure
Product Name:1-(trifluoromethyl)cyclohexylmethanesulfonamide
CAS No:2580188-88-9
MF:C8H14F3NO2S
MW:245.262471675873
CID:5658379
PubChem ID:165895766
Update Time:2025-11-01

1-(trifluoromethyl)cyclohexylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2580188-88-9
    • [1-(trifluoromethyl)cyclohexyl]methanesulfonamide
    • EN300-27734285
    • 1-(trifluoromethyl)cyclohexylmethanesulfonamide
    • Inchi: 1S/C8H14F3NO2S/c9-8(10,11)7(6-15(12,13)14)4-2-1-3-5-7/h1-6H2,(H2,12,13,14)
    • InChI Key: CLVLTTSXRTXGOZ-UHFFFAOYSA-N
    • SMILES: S(CC1(C(F)(F)F)CCCCC1)(N)(=O)=O

Computed Properties

  • Exact Mass: 245.06973435g/mol
  • Monoisotopic Mass: 245.06973435g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 68.5Ų

1-(trifluoromethyl)cyclohexylmethanesulfonamide Pricemore >>

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Additional information on 1-(trifluoromethyl)cyclohexylmethanesulfonamide

Introduction to 1-(trifluoromethyl)cyclohexylmethanesulfonamide (CAS No. 2580188-88-9)

1-(trifluoromethyl)cyclohexylmethanesulfonamide (CAS No. 2580188-88-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-(trifluoromethyl)cyclohexylmethanesulfonamide is composed of a cyclohexyl ring, a trifluoromethyl group, and a methanesulfonamide moiety. These functional groups contribute to the compound's distinct physicochemical properties, such as solubility, stability, and reactivity. The presence of the trifluoromethyl group, in particular, is known to enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design.

Recent studies have explored the biological activities of 1-(trifluoromethyl)cyclohexylmethanesulfonamide. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in inflammatory disorders. This finding suggests that 1-(trifluoromethyl)cyclohexylmethanesulfonamide could be developed into a therapeutic agent for treating conditions such as arthritis and other inflammatory diseases.

In addition to its enzymatic inhibition properties, 1-(trifluoromethyl)cyclohexylmethanesulfonamide has also been investigated for its potential as an antiviral agent. Research conducted at a leading pharmaceutical institute demonstrated that this compound effectively inhibited the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes, making it a promising candidate for further development in antiviral therapy.

The pharmacokinetic profile of 1-(trifluoromethyl)cyclohexylmethanesulfonamide has also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These attributes suggest that 1-(trifluoromethyl)cyclohexylmethanesulfonamide could be administered orally with minimal dosing frequency, enhancing patient compliance.

Toxicity studies have been conducted to assess the safety profile of 1-(trifluoromethyl)cyclohexylmethanesulfonamide. In vitro and in vivo experiments have shown that this compound has low toxicity at therapeutic concentrations. No significant adverse effects were observed in animal models at doses several times higher than those required for therapeutic efficacy. These findings support the potential for further clinical development of this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(trifluoromethyl)cyclohexylmethanesulfonamide in human subjects. Early-phase trials have demonstrated promising results, with the compound showing good tolerability and preliminary evidence of efficacy in treating targeted conditions. These trials are crucial for advancing our understanding of the therapeutic potential of this compound and for guiding its future development.

In conclusion, 1-(trifluoromethyl)cyclohexylmethanesulfonamide (CAS No. 2580188-88-9) is a promising synthetic compound with diverse biological activities and favorable pharmacological properties. Its potential applications in treating inflammatory disorders and viral infections make it an exciting area of research in medicinal chemistry and pharmaceutical science. Ongoing studies and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use as a novel therapeutic agent.

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